4-Benzyloxy-3,5-difluorobenzonitrile
Cat. No. B8487872
Key on ui cas rn:
935527-22-3
M. Wt: 245.22 g/mol
InChI Key: QWXXHAAELRDMNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902400B2
Procedure details
4-Benzyloxy-3,5-difluorobenzonitrile and 15 ml of concentrated sulfuric acid were added to 100 ml of methanol and the mixture was heated under reflux for 5 days. Then, water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 4.5 g of methyl 3,5-difluoro-4-hydroxybenzoate represented by the formula:
Identifiers
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REACTION_CXSMILES
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C([O:8][C:9]1[C:16]([F:17])=[CH:15][C:12]([C:13]#N)=[CH:11][C:10]=1[F:18])C1C=CC=CC=1.S(=O)(=O)(O)O.[CH3:24][OH:25].[OH2:26]>>[F:18][C:10]1[CH:11]=[C:12]([CH:15]=[C:16]([F:17])[C:9]=1[OH:8])[C:13]([O:25][CH3:24])=[O:26]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C(C#N)C=C1F)F
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 5 days
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Duration
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5 d
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
|
product
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Smiles
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FC=1C=C(C(=O)OC)C=C(C1O)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
